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Compound of Interest

Compound Name: p-Tolunitrile

Cat. No.: B1678323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for p-
Tolunitrile (4-methylbenzonitrile), a crucial intermediate in various chemical syntheses,

including pharmaceuticals. This document summarizes key quantitative data, details the

experimental protocols used for their determination, and presents a logical workflow for

acquiring such thermochemical properties.

Core Thermochemical Data
The following table summarizes the essential thermochemical properties of p-Tolunitrile at T =

298.15 K. These values are critical for understanding the energetic landscape of reactions

involving this compound and for performing accurate process modeling and safety

assessments.
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Thermochemical
Property

Symbol Value Phase

Standard Molar

Enthalpy of Formation
ΔfH° (63.8 ± 3.4) kJ·mol⁻¹ Liquid

Standard Molar

Enthalpy of Formation
ΔfH°(g) (125.9 ± 3.5) kJ·mol⁻¹ Gas

Standard Molar

Enthalpy of

Vaporization

ΔvapH° (62.1 ± 0.6) kJ·mol⁻¹

Experimental Determination of Thermochemical
Properties
The acquisition of high-precision thermochemical data is paramount for the reliable design and

optimization of chemical processes. The data presented in this guide were determined through

rigorous experimental methodologies, primarily combustion calorimetry and the transpiration

method.

Combustion Calorimetry: Determining the Enthalpy of
Formation
The standard molar enthalpy of formation of p-Tolunitrile in the liquid phase was determined

using static bomb combustion calorimetry. This technique measures the heat released during

the complete combustion of a substance in a high-pressure oxygen environment.

Experimental Protocol:

Sample Preparation: A sample of high-purity p-Tolunitrile (purified by fractional sublimation

in a vacuum) is accurately weighed. For liquid samples at room temperature or solids with

low melting points, encapsulation in a combustible container, such as a polyethylene bulb, is

a common practice to ensure complete and controlled combustion.

Calorimeter Setup: An isoperibol bomb calorimeter is utilized for the measurements. The

"bomb" is a robust, sealed container where the combustion takes place. It is submerged in a
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known quantity of water within a well-insulated jacket.

Combustion Process: The sealed bomb is charged with high-purity oxygen to a pressure of

3.04 MPa. The sample is then ignited electrically.

Temperature Measurement: The temperature of the surrounding water is meticulously

monitored before, during, and after the combustion reaction. The temperature rise is directly

proportional to the heat released by the combustion process.

Data Analysis: The energy equivalent of the calorimeter is predetermined by combusting a

certified standard reference material, such as benzoic acid. The standard massic energy of

combustion of p-Tolunitrile is then calculated from the observed temperature change and

the energy equivalent of the calorimeter. Corrections are applied for the combustion of the

container material and for the formation of nitric acid from residual nitrogen in the bomb.

Calculation of Enthalpy of Formation: The standard molar enthalpy of combustion is

calculated from the standard massic energy of combustion. Using Hess's law and the known

standard enthalpies of formation of the combustion products (CO₂ and H₂O), the standard

molar enthalpy of formation of p-Tolunitrile in its condensed phase is derived.

Transpiration Method: Determining the Enthalpy of
Vaporization
The standard molar enthalpy of vaporization, the energy required to transform one mole of a

substance from the liquid to the gas phase, was determined using the transpiration method.

Experimental Protocol:

Apparatus: The transpiration method involves passing a stream of an inert gas (e.g.,

nitrogen) at a precisely controlled flow rate over a sample of the substance held at a

constant temperature.

Vapor Saturation: The inert gas becomes saturated with the vapor of the substance.

Condensation and Quantification: The vapor is then transported to a cold trap where it

condenses. The amount of condensed substance is determined gravimetrically or by other

analytical techniques.
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Vapor Pressure Calculation: From the amount of condensed substance and the volume of

the carrier gas passed, the partial pressure of the substance at that temperature can be

calculated using the ideal gas law.

Clausius-Clapeyron Equation: By measuring the vapor pressure at different temperatures,

the standard molar enthalpy of vaporization can be calculated from the slope of the line

obtained by plotting the natural logarithm of the vapor pressure versus the inverse of the

absolute temperature, as described by the Clausius-Clapeyron equation.

Logical Workflow for Thermochemical Data
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

gas-phase standard molar enthalpy of formation of a compound like p-Tolunitrile.

To cite this document: BenchChem. [An In-Depth Technical Guide to the Thermochemical
Properties of p-Tolunitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678323#thermochemical-data-for-p-tolunitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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